N-(benzo[d]thiazol-6-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-6-yl)-2-(4-methoxyphenyl)sulfonylacetamide
• InChI: InChI=1S/C16H14N2O4S2/c1-22-12-3-5-13(6-4-12)24(20,21)9-16(19)18-11-2-7-14-15(8-11)23-10-17-14/h2-8,10H,9H2,1H3,(H,18,19)
• InChI Key: DJJXSBGDCCCQIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=CC3=C(C=C2)N=CS3
• Molecular Formula: C16H14N2O4S2
• Molecular Weight: 362.4 g/mol

Description

“N-(benzo[d]thiazol-6-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide” is a complex organic compound. It contains a benzothiazole ring, which is a type of heterocyclic compound with a benzene ring fused to a thiazole ring. It also contains a methoxyphenyl group and a sulfonyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as benzo[d]imidazo[2,1-b]thiazoles and N-alkylated 2-aminobenzo[d]oxazoles have been synthesized using catalyst-free microwave-assisted procedures.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The benzothiazole ring would contribute to the rigidity and planarity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present in the molecule. For instance, the benzothiazole ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the benzothiazole ring might contribute to its stability.

Scientific Research Applications

Anticonvulsant Properties One of the notable applications of derivatives of N-(benzo[d]thiazol-6-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide is in the field of anticonvulsant therapy. The derivatives of this compound have been synthesized and shown to protect against picrotoxin-induced convulsions in experimental settings. For example, one derivative exhibited significant anticonvulsive effects and offered complete protection in these tests (Farag et al., 2012).

Antioxidant and Anti-Inflammatory Activities Another significant application is in the development of antioxidant and anti-inflammatory compounds. A series of novel derivatives has been synthesized and evaluated for their effectiveness as antioxidants and anti-inflammatories. Some of these compounds showed promising results in various assays, demonstrating both antioxidant and anti-inflammatory activities (Koppireddi et al., 2013).

Inhibition of PI3K/mTOR Derivatives of N-(benzo[d]thiazol-6-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide have also been explored as inhibitors of phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR), important targets in cancer therapy. Some derivatives have shown potent and efficacious inhibition of PI3Kα and mTOR in vitro and in vivo (Stec et al., 2011).

Anticancer Effects Several derivatives have been synthesized and evaluated for their anticancer effects. For instance, 1-alkyl-3-(6-(2-methoxy-3-sulfonylaminopyridin-5-yl)benzo[d]thiazol-2-yl)urea derivatives have been shown to exhibit antiproliferative activities against various cancer cell lines with reduced toxicity (Xie et al., 2015).

Antibacterial and Antifungal Properties Compounds containing the N-(benzo[d]thiazol-6-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide moiety have been synthesized and shown to possess significant antibacterial and antifungal activities. These properties make them potential candidates for the development of new antimicrobial agents (Bhoi et al., 2015).

Photophysical Properties The photophysical properties of amide hydrogen-bonded crystals of N-(benzo[d]thiazol-2-yl)acetamides have been investigated. These studies are crucial for understanding the molecular interactions and potential applications in material science (Balijapalli et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, benzothiazole derivatives have been used in medicinal chemistry due to their ability to bind to different locations of biological macromolecules.

Future Directions

Future research could focus on exploring the potential applications of this compound, particularly in the field of medicinal chemistry given the bioactive nature of benzothiazole derivatives.